Cas no 887671-96-7 (8-cyclopentyl-1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-cyclopentyl-1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887671-96-7
• MF: C₂₃H₂₅N₅O₂
• MW: 403.476904630661
• CID: 5439521
• Update Time: 2025-07-09

8-cyclopentyl-1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-cyclopentyl-4,7-dimethyl-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazole-1,3-dione
• 8-cyclopentyl-1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C23H25N5O2/c1-16-15-27-19-20(24-22(27)28(16)18-12-6-7-13-18)25(2)23(30)26(21(19)29)14-8-11-17-9-4-3-5-10-17/h3-5,8-11,15,18H,6-7,12-14H2,1-2H3
• InChI Key： NDPNBNKXVXPUSL-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3CCCC3)C1=NC1=C2C(=O)N(CC=CC2=CC=CC=C2)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-cyclopentyl-1,7-dimethyl-3-(2E)-3-phenylprop-2-en-1-yl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-Cyclopentyl-1,7-Dimethyl-3-(2E)-3-Phenylprop-2-en-1-yl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No: 887671-96-7)

The compound 8-cyclopentyl-1,7-dimethyl is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound is part of the broader class of imidazo[1,2-g]purine derivatives, which are known for their potential in drug discovery and development. The CAS registry number 887671-96 uniquely identifies this compound within the chemical database system.

The structure of this molecule is characterized by a bicyclic framework with a cyclopentyl group at position 8 and methyl groups at positions 1 and 7. The presence of a phenylpropenyl group at position 3 introduces additional complexity and functionality to the molecule. This unique combination of structural features makes it an interesting candidate for exploring various biological activities.

Recent studies have highlighted the potential of this compound in the field of oncology. Researchers have demonstrated that imidazo[1,2-g]purine derivatives can exhibit significant anti-tumor activity by targeting specific pathways involved in cancer cell proliferation and survival. The cyclopentyl and methyl substituents in this compound are believed to play a crucial role in modulating its pharmacokinetic properties and bioavailability.

In addition to its anti-tumor properties, this compound has also shown promise in other therapeutic areas such as neurodegenerative diseases. The phenylpropenyl group is thought to contribute to its ability to cross the blood-brain barrier, making it a potential candidate for treating conditions like Alzheimer's disease or Parkinson's disease.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as Suzuki coupling and Stille coupling has been reported in the literature for constructing similar imidazo[1,2-g]purine derivatives.

In terms of safety and toxicity profiles, preliminary studies suggest that this compound exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

The development of imidazo[1,2-g]purine derivatives like this one represents a significant advancement in the field of heterocyclic chemistry. With its unique structure and promising biological activities, this compound holds great potential for future drug development.